Cas no 15409-48-0 (5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 15409-48-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD00510082
• CID: 137014
• PubChem ID: 673680
• Update Time: 2025-06-15

5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 5-methyl-1,3-diphenyl-
• 5-methyl-1,3-diphenylpyrazole-4-carboxylic acid
• 1,3-Diphenyl-5-methyl-pyrazol-4-carbonsaeure
• 5-Methyl-1,3-diphenyl-1H-pyrazol-4-carbonsaeure
• 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• AKOS B000126
• VITAS-BB TBB000142
• ART-CHEM-BB B000126
• CHEMBRDG-BB 4400208
• CS-0074450
• VS-01662
• MLS000104688
• DTXSID80350095
• Cambridge id 5110080
• SCHEMBL1553100
• AKOS000304109
• AB00073908-01
• CHEMBL1377733
• AB06362
• methyl4-oxo-1-(1-phenylethyl)piperidine-2-carboxylate
• MFCD00510082
• HMS2300N13
• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-
• F2167-3923
• F10415
• SMR000054621
• FT-0734330
• CCG-323120
• EN300-264802
• J-009068
• 1H-Pyrazole-4-carboxylicacid,5-methyl-1,3-diphenyl-
• A809498
• AE-848/02141025
• 15409-48-0
• AMY31400
• 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE-4-CARBOXYLICACID
• 5-Methyl-1,3-diphenyl-pyrazole-4-carboxylic acid
• DB-028197
• BBL007219
• STK096154

• MDL： MFCD00510082
• Inchi： 1S/C17H14N2O2/c1-12-15(17(20)21)16(13-8-4-2-5-9-13)18-19(12)14-10-6-3-7-11-14/h2-11H,1H3,(H,20,21)
• InChI Key： FWIYNXGMTSTQBJ-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.21
• Melting Point: 196°C
• Boiling Point: 447.5°C at 760 mmHg
• Flash Point: 224.4°C
• Refractive Index: 1.629
• PSA: 55.12000
• LogP: 3.54590
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid (CAS: 15409-48-0)

5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid (CAS: 15409-48-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic potential.

One of the key areas of investigation has been the compound's role as a COX-2 inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking and in vitro assays to confirm its binding affinity and inhibitory activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of this pyrazole derivative. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and PARP cleavage. The study also highlighted its low cytotoxicity against normal human fibroblasts, underscoring its selectivity and safety profile.

The synthetic accessibility of 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an optimized one-pot synthesis method using phenylhydrazine and ethyl acetoacetate as starting materials, achieving a high yield (85%) and purity (>98%). This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Emerging evidence also suggests potential antimicrobial applications. A 2024 study in the European Journal of Medicinal Chemistry evaluated the compound's efficacy against multidrug-resistant Staphylococcus aureus (MRSA). The results indicated a minimum inhibitory concentration (MIC) of 8 µg/mL, comparable to standard antibiotics like vancomycin. Mechanistic studies revealed disruption of bacterial cell membrane integrity as a possible mode of action.

Despite these promising findings, challenges remain in the clinical translation of 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid. Current research gaps include limited in vivo pharmacokinetic data and the need for structure-activity relationship (SAR) studies to optimize its therapeutic index. Future directions may involve derivatization to improve bioavailability and target specificity, as well as comprehensive toxicological evaluations.

In conclusion, 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid (CAS: 15409-48-0) represents a multifaceted scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a compelling candidate for further investigation. Continued research efforts should focus on elucidating its mechanisms, optimizing its pharmacological properties, and exploring its therapeutic applications across multiple disease areas.